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Compound of Interest

Compound Name: Karrikinolide 3-ethyl ester

Cat. No.: B12063371 Get Quote

An In-depth Technical Guide to Karrikinolide 3-
ethyl ester
This guide provides a comprehensive overview of Karrikinolide 3-ethyl ester, a synthetic

karrikinolide analog. It is intended for researchers, scientists, and professionals in drug

development and plant biology, offering detailed information on its chemical properties,

biological role, and methods for its study.

Core Concepts: Unveiling Karrikinolide 3-ethyl ester
Karrikinolide 3-ethyl ester is a synthetic derivative of the karrikin family, a class of butenolide

compounds discovered in smoke from burnt plant material.[1][2] These molecules are potent

plant growth regulators, particularly known for their ability to stimulate seed germination.[1][2]

1.1. Chemical Identity

Formal Name: 2-oxo-2H-furo[2,3-c]pyran-3-carboxylic acid, ethyl ester

CAS Number: 1030604-40-0

Molecular Formula: C₁₀H₈O₅

Molecular Weight: 208.17 g/mol
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1.2. Chemical Structure

The chemical structure of Karrikinolide 3-ethyl ester is characterized by a furo[2,3-c]pyran-2-

one core with an ethyl ester group at the 3-position.

SMILES: O=C1OC2=COC=CC2=C1C(OCC)=O

InChI: InChI=1S/C10H8O5/c1-2-14-9(11)8-6-3-4-13-5-7(6)15-10(8)12/h3-5H,2H2,1H3

Biological Role and Mechanism of Action
Karrikinolide 3-ethyl ester functions as a seed germination stimulant, mimicking the action of

naturally occurring karrikins.[3] Karrikins are thought to play a crucial role in post-fire

ecosystem recovery by triggering the germination of "fire-follower" plant species.

The biological activity of karrikins is mediated by a dedicated signaling pathway that shares

components with the strigolactone signaling pathway.

The Karrikin Signaling Pathway
The perception of karrikins initiates a signaling cascade that leads to the degradation of

transcriptional repressors, thereby promoting gene expression related to seed germination and

seedling development.
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Karrikin Signaling Pathway Diagram

Quantitative Bioactivity Data
While specific EC₅₀ or IC₅₀ values for Karrikinolide 3-ethyl ester are not readily available in

the public domain, the bioactivity of karrikins, in general, is observed in the nanomolar to low

micromolar range. For context, the activity of the most well-studied karrikin, Karrikinolide

(KAR₁), is presented below.

Compound Species Bioassay
Concentration/
EC₅₀

Reference

Karrikinolide

(KAR₁)

Arabidopsis

thaliana

Seed

Germination
~1 µM [4]

Karrikinolide

(KAR₁)

Triticum

aestivum

(Wheat)

Seed

Germination

1 nM - 10 µM

(optimal at 1 µM)
[5]

Karrikinolide

(KAR₁)

Lactuca sativa

(Lettuce)

Seed

Germination
< 1 nM [6]

Karrikinolide

(KAR₁)

Various weed

species

Seed

Germination
1 µM [7]

Experimental Protocols
The following protocols provide a framework for assessing the bioactivity of Karrikinolide 3-
ethyl ester.

Seed Germination Bioassay in Arabidopsis thaliana
This protocol is adapted from established methods for testing karrikin activity in the model plant

Arabidopsis thaliana.[8][9][10]

Materials:

Arabidopsis thaliana seeds (e.g., ecotype Columbia-0 or Landsberg erecta)
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Karrikinolide 3-ethyl ester stock solution (e.g., 10 mM in DMSO)

Sterile water

0.5% (w/v) agar solution

Petri dishes (9 cm)

Micropipettes

Growth chamber with controlled light and temperature

Procedure:

Seed Sterilization: Surface-sterilize Arabidopsis seeds by washing with 70% ethanol for 1

minute, followed by 10% bleach solution for 10 minutes, and then rinse five times with sterile

water.

Plating: Prepare 0.5% agar plates. Aliquot approximately 50-100 sterilized seeds onto the

surface of each agar plate.

Treatment Application: Prepare serial dilutions of Karrikinolide 3-ethyl ester from the stock

solution in sterile water to achieve final concentrations (e.g., 0.01, 0.1, 1, 10 µM). A control

with the same concentration of DMSO as the highest treatment concentration should be

included. Pipette the treatment solutions onto the seeds on the agar plates.

Stratification: To break dormancy, cold-stratify the plates at 4°C in the dark for 3-4 days.

Incubation: Transfer the plates to a growth chamber under controlled conditions (e.g., 22°C

with a 16-hour light/8-hour dark photoperiod).

Data Collection: Score germination (radicle emergence) daily for 7-10 days.

Data Analysis: Calculate the germination percentage for each treatment and control.

Statistical analysis (e.g., ANOVA) can be used to determine significant differences.
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Seed Germination Bioassay Workflow
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Synthesis of Karrikinolide Analogs
The synthesis of karrikinolide analogs often involves the construction of the butenolide and

pyran rings. While a specific protocol for Karrikinolide 3-ethyl ester is not detailed here, a

general approach based on the synthesis of similar butenolides is described.[11]

Key Synthetic Steps (General):

Formation of the Pyran Ring: Cyclization reactions are commonly employed to form the

pyran ring from appropriate precursors.

Halogenation: Introduction of a halogen at a key position allows for subsequent

functionalization.

Lithiation and Alkylation/Esterification: Selective lithiation followed by reaction with an

appropriate electrophile (e.g., an ethyl chloroformate) can introduce the desired ester group.

For a detailed synthetic procedure, it is recommended to consult specialized organic synthesis

literature.

Conclusion
Karrikinolide 3-ethyl ester is a valuable tool for research into plant germination and

development. Its synthetic nature allows for controlled studies of the karrikin signaling pathway.

While quantitative bioactivity data for this specific ester is limited, its activity can be inferred

from related karrikinolide compounds. The provided experimental protocols offer a starting

point for investigating its biological effects. Further research is needed to fully characterize the

bioactivity profile of Karrikinolide 3-ethyl ester and its potential applications in agriculture and

plant biotechnology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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